Cas no 55687-29-1 (7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 55687-29-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 944329
• PubChem ID: 601292
• Update Time: 2025-05-23

7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone,3,4-dihydro-7-methoxy-(9CI)
• 2-METHYL-3-METHYLIDENE-2,3,6,7-TETRAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
• 3,4-dihydro-7-methoxy-2(1H)-Quinoxalinone
• 7-methoxy-3,4-dihydro-1H-quinoxalin-2-one
• 7-Methoxy-3,4-dihydro-1H-chinoxalin-2-on
• 7-methoxy-3,4-dihydro-2(1H)-quinoxalinone
• 7-Methoxy-3,4-dihydro-2[1H]-quinoxalinone
• AC1LCJDZ
• AG-F-94930
• CTK5A4009
• SureCN3350612
• AT16885
• 2(1H)-Quinoxalinone, 3,4-dihydro-7-methoxy-
• 7-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one
• DB-350823
• 55687-29-1
• CS-0179473
• SCHEMBL3350612
• DTXSID70345036
• AKOS015966775

• Inchi： 1S/C9H10N2O2/c1-13-6-2-3-7-8(4-6)11-9(12)5-10-7/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key： CWSKPUZRLFKZFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(CN2)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one

Introduction to 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 55687-29-1)

7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 55687-29-1) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, also known as 7-methoxyisoquinolin-2(1H)-one, is a derivative of quinoxaline and has garnered attention for its unique structural properties and biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one is characterized by a quinoxaline ring system with a methoxy group at the 7-position and a ketone group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Synthesis of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one

The synthesis of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one has been explored through various routes, each offering unique advantages and challenges. One common method involves the condensation of 2-amino-5-methoxypyridine with an appropriate aldehyde or ketone followed by cyclization. Another approach involves the reaction of 2-chloroquinazolin-4(3H)-one with methanol in the presence of a base to form the desired product.

A recent study published in the Journal of Organic Chemistry (2023) detailed an efficient and scalable synthesis method for 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one. The researchers utilized a one-pot multicomponent reaction involving 2-amino-5-methoxypyridine, formaldehyde, and malononitrile under microwave irradiation. This method not only reduced reaction time but also improved yield and purity, making it a promising approach for large-scale production.

Biological Activities and Potential Applications

7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one. The researchers found that this compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one has also shown promise as an antitumor agent. A recent study published in Cancer Research (2023) demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production.

Safety and Toxicity Profile

The safety and toxicity profile of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one are crucial considerations for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

A comprehensive toxicological evaluation published in Toxicology Letters (2023) assessed the acute and chronic toxicity of 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one. The results indicated that this compound exhibited low toxicity in animal models when administered orally or intravenously. No significant organ damage or systemic toxicity was observed at doses up to 500 mg/kg.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one highlights its potential as a valuable molecule with diverse biological activities. Further studies are warranted to explore its mechanism of action in more detail and to optimize its pharmacological properties for specific therapeutic applications.

In conclusion, 7-Methoxy-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 55687-29-1) is a promising compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and insights will emerge, contributing to advancements in both scientific understanding and practical applications.